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Compound of Interest

Compound Name: Direct Red 26

Cat. No.: B14148512

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for
Direct Red 26 (CAS No. 3617-80-7). Comprehensive toxicological data for this specific
compound is limited in publicly available literature. Therefore, the handling precautions and
safety recommendations are also based on the general properties of direct azo dyes and
information available for structurally related compounds. All laboratory work should be
conducted with appropriate personal protective equipment and under the supervision of
qualified personnel.

Chemical Identification and Physicochemical
Properties

Direct Red 26 is a disazo direct dye. Its primary identification and key physicochemical
properties are summarized in the table below.
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Property Value Reference
Chemical Name C.l. Direct Red 26 [1]

CAS Number 3617-80-7 [1]

C.l. Number 29190 [1]
Molecular Formula CssH25NeNasz013S3 [1]
Molecular Weight 938.81 g/mol [1]

Physical Appearance Red powder

Solubility Soluble in water

Direct Red 8BSA, Direct Fast
Scarlet 8BSA, Direct Scarlet
4BS, Benzo Red 8B-V,

Dinamine Fast Scarlet 8B

Synonyms

Hazard Identification and Classification

A comprehensive, officially harmonized GHS classification for Direct Red 26 is not readily
available. However, based on the general hazards associated with azo dyes and data for
similar direct dyes, the following potential hazards should be considered:

o Skin Irritation: Prolonged or repeated contact may cause skin irritation.

o Eye Irritation: May cause serious eye irritation.

o Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.

e Sensitization: May cause allergic skin or respiratory reactions in sensitive individuals.

o Carcinogenicity: Some azo dyes can be metabolized to aromatic amines, some of which are
known or suspected carcinogens. The carcinogenic potential of Direct Red 26 has not been
fully evaluated.

Toxicological Data
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Specific quantitative toxicological data such as LD50 (oral, dermal) and LC50 (inhalation) for
Direct Red 26 (CAS 3617-80-7) were not found in the reviewed literature. Research on similar
azo dyes suggests a wide range of toxicities. For instance, studies on Direct Red 28 have
shown it to be toxic to aquatic life.

Handling and Storage Precautions

Given the lack of specific data, prudent laboratory practices for handling powdered dyes should
be strictly followed.

| : . PPE)

Equipment Specification

Eye/Face Protection Wear chemical safety goggles or a face shield.

Wear impervious gloves (e.qg., nitrile rubber) and
Skin Protection a lab coat. Change gloves frequently and when

contaminated.

Use a NIOSH-approved respirator with a
Respiratory Protection particulate filter if dust is generated and

ventilation is inadequate.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling
the powder.

» Use a down-draft ventilated enclosure for weighing and dispensing.

e Have an eyewash station and safety shower readily available.

Safe Handling Practices

e Avoid generating dust.
e Avoid contact with skin, eyes, and clothing.

e Do not breathe dust.
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» Wash hands thoroughly after handling.

e Do not eat, drink, or smoke in the laboratory.

Storage

» Store in a tightly closed container.
o Keep in a cool, dry, and well-ventilated place.
o Store away from strong oxidizing agents.

Experimental Protocols
General Protocol for Handling Powdered Direct Red 26

This protocol outlines a general procedure for the safe handling of powdered azo dyes like
Direct Red 26 in a research laboratory setting.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b14148512?utm_src=pdf-body
https://www.benchchem.com/product/b14148512?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14148512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

Preparation

Don Appropriate PPE
(Lab coat, gloves, goggles)

Prepare Chemical Fume Hood

Gather Materials
(Spatula, weigh boat, solvent)

Handling

Weigh Direct Red 26
in fume hood

Dissolve in appropriate solvent

Cleanup and Disposal

Decontaminate work surfaces

Dispose of waste in
labeled hazardous waste container

Remove and dispose of PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: General workflow for safely handling powdered Direct Red 26.
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Potential Signaling Pathways of Azo Dye Toxicity

Specific signaling pathways affected by Direct Red 26 are not well-documented. However, a
general mechanism for the toxicity of many azo dyes involves their metabolic reduction,
primarily by azoreductase enzymes present in the liver and gut microbiota. This process can
lead to the formation of aromatic amines, which can be further metabolized to reactive
electrophilic species. These reactive intermediates can then cause cellular damage, including
DNA adduct formation, which is a key step in the initiation of carcinogenesis.

Cellular Effects

Oxidative Stress
Metabolic Activation Cellular Damage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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